![molecular formula C13H19NO4 B2956349 3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid CAS No. 2305255-33-6](/img/structure/B2956349.png)
3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid is a compound that is commonly known as telcagepant. It is a small molecule antagonist of calcitonin gene-related peptide (CGRP) receptor, which is a promising therapeutic target for the treatment of migraine. Telcagepant has been extensively studied for its potential as a migraine treatment, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, as well as future directions are of great interest to researchers in the field.
Scientific Research Applications
Synthesis Techniques and Chemical Transformations
Efficient Synthesis Methods : Research into efficient synthesis methods for complex organic compounds is crucial for advancing chemical science. For example, the work by Trifunović et al. (2010) on the synthesis of N-substituted 1,3-oxazinan-2-ones presents an efficient, one-pot reaction method that could inform approaches to synthesizing similarly complex molecules (Trifunović et al., 2010).
Host-Guest Chemistry : The study of host-guest complexation, as explored by Kean et al. (1999), provides insights into how complex molecules interact with each other. This research can inform the development of novel drug delivery systems or materials science applications (Kean et al., 1999).
Chemical Rearrangements : The work on sulfuric acid-promoted rearrangement of 3-(N-acylamino)-substituted caran-4-one oximes by Agafontsev and Tkachev (2005) highlights the potential for chemical rearrangements in synthesizing novel compounds. Such research can be foundational for understanding the reactivity and transformation possibilities of complex organic molecules (Agafontsev & Tkachev, 2005).
Potential Applications in Material Science and Drug Development
Catalysis and Reaction Innovation : Studies like those by Bacchi et al. (2002) on palladium-catalyzed oxidative carbonylation demonstrate the importance of catalysis in organic synthesis. Such techniques could be applicable in creating building blocks for pharmaceuticals or materials (Bacchi et al., 2002).
Ring-Opening Reactions : The research on Lewis acid-catalyzed ring-opening of activated cyclopropanes by Lifchits and Charette (2008) offers insights into making complex organic molecules more accessible. This approach could be useful in synthesizing cyclic compounds with potential biological activity (Lifchits & Charette, 2008).
Properties
IUPAC Name |
3-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentyl]prop-2-ynoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4/c1-12(2,3)18-11(17)14-13(7-4-5-8-13)9-6-10(15)16/h4-5,7-8H2,1-3H3,(H,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJXDHEQEEPVQEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCCC1)C#CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.